Cas no 1862617-03-5 (1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1862617-03-5
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6045642
• PubChem ID: 165473643
• Update Time: 2025-08-05

1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1862617-03-5
• 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1108256

• Inchi： 1S/C7H14N4O/c1-3-6(2)12-5-11-4-9-7(8)10-11/h4,6H,3,5H2,1-2H3,(H2,8,10)
• InChI Key： BVTGXSJFJPWAPI-UHFFFAOYSA-N
• SMILES： O(CN1C=NC(N)=N1)C(C)CC

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine

Research Brief on 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine (CAS: 1862617-03-5): Recent Advances and Applications

The compound 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine (CAS: 1862617-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine as a promising scaffold for the development of novel antimicrobial and antifungal agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

In addition to its antimicrobial properties, research has explored the compound's potential in oncology. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that derivatives of 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study suggested that the compound's triazole core may interact with key signaling pathways involved in tumor proliferation and apoptosis.

The synthesis and optimization of 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine have also been a focus of recent research. A team at MIT developed a novel, high-yield synthetic route for this compound, as detailed in their 2024 publication in Organic Letters. Their approach utilized a one-pot reaction strategy, significantly improving the scalability and cost-effectiveness of production. This advancement is particularly relevant for pharmaceutical companies looking to develop commercial formulations based on this compound.

Despite these promising developments, challenges remain in the clinical translation of 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine. Pharmacokinetic studies have indicated relatively low oral bioavailability, prompting ongoing research into prodrug formulations and alternative delivery methods. Additionally, comprehensive toxicology studies are needed to fully assess its safety profile before human trials can commence.

Looking ahead, the versatility of 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine suggests it may find applications beyond its current antimicrobial and anticancer focus. Computational modeling studies predict potential activity against viral targets, particularly in the context of emerging RNA viruses. Further research in this direction could open new avenues for therapeutic development in virology.

In conclusion, 1-[(butan-2-yloxy)methyl]-1H-1,2,4-triazol-3-amine (CAS: 1862617-03-5) represents a compelling case study in modern drug discovery, where rational design meets serendipitous discovery. Its progression from chemical curiosity to potential therapeutic agent underscores the importance of continued investment in basic chemical research and its translation to medical applications.